N'-[(Z)-indol-3-ylidenemethyl]-1-methyl-4-nitropyrazole-3-carbohydrazide

• Molecular Formula: C14H12N6O3
• Molecular Weight: 312.28 g/mol
• IUPAC Name: N-[(E)-1H-indol-3-ylmethylideneamino]-1-methyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C14H12N6O3/c1-19-8-12(20(22)23)13(18-19)14(21)17-16-7-9-6-15-11-5-3-2-4-10(9)11/h2-8,15H,1H3,(H,17,21)/b16-7+
• InChI Key: CLGRTOVBOFQRGY-FRKPEAEDSA-N
• Isomeric SMILES: CN1C=C(C(=N1)C(=O)N/N=C/C2=CNC3=CC=CC=C32)[N+](=O)[O-]
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NN=CC2=CNC3=CC=CC=C32)[N+](=O)[O-]

Description

N’-[(Z)-indol-3-ylidenemethyl]-1-methyl-4-nitropyrazole-3-carbohydrazide is a synthetic compound that belongs to the class of indole derivatives.

Preparation Methods

The synthesis of N’-[(Z)-indol-3-ylidenemethyl]-1-methyl-4-nitropyrazole-3-carbohydrazide typically involves the reaction of indole-3-carbaldehyde with 1-methyl-4-nitropyrazole-3-carbohydrazide under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, and the product is purified using standard techniques such as recrystallization or chromatography . Industrial production methods may involve scaling up the reaction conditions and optimizing the process for higher yields and purity.

Chemical Reactions Analysis

N’-[(Z)-indol-3-ylidenemethyl]-1-methyl-4-nitropyrazole-3-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Cyclization: The compound can undergo cyclization reactions to form different ring structures.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It has been studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is being investigated for its potential therapeutic applications in the treatment of various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other industrially important compounds.

Mechanism of Action

The mechanism of action of N’-[(Z)-indol-3-ylidenemethyl]-1-methyl-4-nitropyrazole-3-carbohydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved in its mechanism of action are still under investigation .

Comparison with Similar Compounds

N’-[(Z)-indol-3-ylidenemethyl]-1-methyl-4-nitropyrazole-3-carbohydrazide can be compared with other similar compounds such as:

Indole-3-carbaldehyde: A precursor used in the synthesis of the compound.

1-methyl-4-nitropyrazole-3-carbohydrazide: Another precursor used in the synthesis.

Other indole derivatives: Compounds with similar structures and biological activities.

The uniqueness of N’-[(Z)-indol-3-ylidenemethyl]-1-methyl-4-nitropyrazole-3-carbohydrazide lies in its specific structure and the combination of functional groups, which contribute to its distinct chemical and biological properties.